Cas no 1405188-02-4 (2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole)

• Product Name: 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole
• CAS No: 1405188-02-4
• MF: C₁₂H₁₁F₃N₂S
• MW: 272.289351701736
• CID: 5740433
• PubChem ID: 63030612
• Update Time: 2025-08-03

2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole
• EN300-187781
• AKOS012329770
• 1405188-02-4
• Benzothiazole, 2-(3-pyrrolidinyl)-5-(trifluoromethyl)-

• Inchi： 1S/C12H11F3N2S/c13-12(14,15)8-1-2-10-9(5-8)17-11(18-10)7-3-4-16-6-7/h1-2,5,7,16H,3-4,6H2
• InChI Key： IGPXHZDLMKBWNB-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(F)(F)F)=CC=2N=C1C1CNCC1

Computed Properties

• Exact Mass: 272.05950402g/mol
• Monoisotopic Mass: 272.05950402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 353.4±42.0 °C(Predicted)
• pka: 9.17±0.10(Predicted)

Additional information on 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole

Introduction to 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole (CAS No. 1405188-02-4) and Its Emerging Applications in Chemical Biology

2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole, identified by its CAS number 1405188-02-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the benzothiazole class, which is well-documented for its role in pharmaceutical development. The presence of a pyrrolidinyl moiety and a trifluoromethyl group in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery.

The benzothiazole core is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of a trifluoromethyl group at the 5-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the pyrrolidin-3-yl substituent contributes to the compound's solubility and binding affinity, making it an attractive candidate for further exploration.

Recent studies have highlighted the potential of 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole as an inhibitor of certain enzymes and receptors implicated in inflammatory and neurological disorders. For instance, preliminary research suggests that this compound may exhibit inhibitory activity against c-Jun N-terminal kinase (JNK), a key signaling molecule involved in stress responses and apoptosis. The trifluoromethyl group's electron-withdrawing effect may enhance the compound's binding affinity to the enzyme's active site, potentially leading to more potent inhibition.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical models as a modulator of neurotransmitter systems. The pyrrolidinyl ring is known to interact with central nervous system (CNS) receptors, including those for serotonin and dopamine. This suggests that 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole could be developed into a therapeutic agent for conditions such as depression, anxiety, and cognitive disorders. Further investigation into its pharmacokinetic properties is warranted to assess its bioavailability and potential side effects.

The structural versatility of benzothiazole derivatives allows for modifications that can fine-tune their biological activity. Researchers have explored various synthetic pathways to derive analogs of 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole, aiming to optimize its efficacy and selectivity. Advances in computational chemistry have enabled the prediction of molecular interactions at an atomic level, facilitating the design of more refined derivatives. These computational tools are particularly useful in identifying structural features that enhance binding affinity while minimizing off-target effects.

One notable application of this compound is in the development of imaging agents for diagnostic purposes. Benzothiazole derivatives have been used as probes for positron emission tomography (PET) scans due to their ability to cross the blood-brain barrier and accumulate in specific tissues. The trifluoromethyl group enhances the compound's stability under radiation, making it suitable for high-resolution imaging. This property could be exploited in clinical settings for early detection and monitoring of neurological diseases.

The synthesis of 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include nucleophilic substitution reactions to introduce the pyrrolidinyl moiety and cross-coupling reactions to incorporate the trifluoromethyl group. The use of advanced catalytic systems has improved yield and purity, making large-scale production feasible. These synthetic advancements are crucial for translating laboratory discoveries into viable therapeutic options.

Future research directions may focus on exploring the compound's mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, studies on its metabolic pathways will help identify any potential toxicities or side effects associated with long-term use.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole. Predictive models can screen vast libraries of compounds for their likelihood of success based on structural features alone. This approach has already led to several breakthroughs in identifying novel therapeutic agents with minimal experimental validation.

In conclusion, 2-(Pyrrolidin-3-yl)-5-(trifluoromethyl)-1,3-benzothiazole (CAS No. 1405188-02-4) represents a compelling example of how structural innovation can lead to significant advancements in chemical biology. Its unique combination of functional groups makes it a versatile scaffold for drug development, with potential applications ranging from anti-inflammatory therapies to CNS disorders and diagnostic imaging. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a crucial role in future medical treatments.